N-(4-bromophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H12BrN3OS2/c17-12-6-8-13(9-7-12)18-14(21)10-22-16-19-15(20-23-16)11-4-2-1-3-5-11/h1-9H,10H2,(H,18,21)
• InChI Key: WIKBCKZRZLXNPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NSC(=N2)SCC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C16H12BrN3OS2
• Molecular Weight: 406.3 g/mol

Description

N-(4-bromophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound is synthesized through a multi-step process and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Scientific Research Applications

Pharmacological Evaluation

A study focused on the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide 3 (BPTES) analogs, potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). This enzyme is pivotal in cancer metabolism, and its inhibition could potentially halt cancer cell growth. Analogues with improved drug-like properties and solubility were identified, showing promise in inhibiting the growth of human lymphoma B cells both in vitro and in mouse xenograft models (Shukla et al., 2012).

Antimicrobial Activity

Several studies have synthesized and evaluated the antimicrobial efficacy of novel heterocyclic compounds, including thiadiazole derivatives. These compounds have shown promising results against various bacterial and fungal strains, indicating their potential as antimicrobial agents. For example, new thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety were synthesized and showed significant antimicrobial activity (Darwish et al., 2014). Similarly, another study synthesized a new series of thiazolidin-4-one derivatives, evaluating their potential as antimicrobial agents with promising results (Baviskar et al., 2013).

Chemical Synthesis and Characterization

Research has also focused on the synthesis and characterization of novel compounds for potential therapeutic applications. For instance, a study detailed the synthesis of a novel non-condensed pyrazoline-bearing hybrid molecule with 1,3,4-thiadiazole and dichloroacetic acid moieties. This compound exhibited anticancer activity in vitro, showcasing the versatility of thiadiazole derivatives in drug design (Yushyn et al., 2022).